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Compound of Interest

Compound Name:
6,7-Dichlorobenzo[d]thiazol-2-

amine

Cat. No.: B1220176 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 6,7-
Dichlorobenzo[d]thiazol-2-amine (CAS No: 25150-27-0), a key heterocyclic building block in

medicinal chemistry and drug discovery. The guide details potential suppliers, provides a

general synthetic methodology based on published literature, and outlines a conceptual

workflow for its procurement and application in a research setting.

Core Compound Information
Property Value

IUPAC Name 6,7-dichloro-1,3-benzothiazol-2-amine

CAS Number 25150-27-0

Molecular Formula C₇H₄Cl₂N₂S

Molecular Weight 219.09 g/mol

Appearance Typically a powder

Purity Often available at ≥97%
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A number of chemical suppliers offer 6,7-Dichlorobenzo[d]thiazol-2-amine. The following

table summarizes a selection of these vendors. Researchers are advised to contact the

suppliers directly for the most current pricing, availability, and detailed specifications.

Supplier
Product Number
(Example)

Purity (Typical)
Available
Quantities

ChemScene CS-0060630 ≥97% Milligrams to grams

Ambeed, Inc. A101122 Not specified Milligrams to grams

BLD Pharmatech Ltd. BP25207560 Not specified Milligrams to grams

Fluorochem F465582 97% Milligrams to grams

DSL Chemicals

(Shanghai) Co., Ltd.
C022658 Not specified Inquire for details

Dayang Chem

(Hangzhou) Co.,Ltd.
DC20468184 Not specified Inquire for details

Leap Chem Co., Ltd. LC11883564 Not specified Inquire for details

Finipharma Ltd. F9241848 Not specified Inquire for details

Xiamen Hisunny

Chemical Co., Ltd.
XHC21788712 Not specified Inquire for details

Pharmacore Co.,

Limited
PL15184554 Not specified Inquire for details

Simagchem

Corporation
SC13864158 Not specified Inquire for details

Gihi Chemicals Co.,

Limited
GCL17827128 Not specified Inquire for details

Autech Industry

Co.,Limited
AIC17827128 Not specified Inquire for details

Zehao Industry Co.,

Ltd.
ZI15844752 Not specified Inquire for details
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Note: This is not an exhaustive list, and the presence of a supplier does not constitute an

endorsement.

General Experimental Protocol for Synthesis
While a specific, detailed, step-by-step protocol for the synthesis of 6,7-
Dichlorobenzo[d]thiazol-2-amine is not readily available in the public domain, a general and

widely utilized method for the synthesis of 2-aminobenzothiazoles involves the reaction of a

corresponding substituted aniline with a thiocyanate salt in the presence of a halogenating

agent.[1] A plausible synthetic route for 6,7-Dichlorobenzo[d]thiazol-2-amine, based on these

established methods, is outlined below.

Reaction Scheme:
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Caption: General Synthetic Pathway for 6,7-Dichlorobenzo[d]thiazol-2-amine.
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Methodology:

Reaction Setup: To a solution of 3,4-dichloroaniline in glacial acetic acid, add potassium

thiocyanate. The mixture is typically stirred at room temperature for a period to allow for the

formation of the thiourea intermediate.

Halogenation and Cyclization: The reaction mixture is then cooled in an ice bath. A solution

of bromine in glacial acetic acid is added dropwise while maintaining a low temperature. After

the addition is complete, the reaction is allowed to warm to room temperature and stirred for

several hours to facilitate the cyclization to the benzothiazole ring system.

Work-up and Purification: The reaction mixture is then poured into water, and the resulting

precipitate is collected by filtration. The crude product is washed with water and can be

further purified by recrystallization from a suitable solvent, such as ethanol, to yield the

desired 6,7-Dichlorobenzo[d]thiazol-2-amine.

Note: This is a generalized protocol and may require optimization of reaction conditions, such

as temperature, reaction time, and stoichiometry, for optimal yield and purity. Standard

laboratory safety precautions should be strictly followed.

Conceptual Research Workflow
The procurement and utilization of 6,7-Dichlorobenzo[d]thiazol-2-amine in a research and

development setting can be visualized as a multi-step process.
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Procurement Phase
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Application Phase
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Synthesis of Novel Derivatives

Biological Screening (e.g., Kinase Assays, Cell-based Assays)

Structure-Activity Relationship (SAR) Studies

Lead Optimization

Iterative Process

Click to download full resolution via product page

Caption: Conceptual Workflow for Research Utilization.
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Potential Applications in Drug Discovery
Benzothiazole derivatives are a well-established class of heterocyclic compounds with a broad

range of biological activities. They are known to exhibit anticancer, anti-inflammatory,

antimicrobial, and anticonvulsant properties. The 2-aminobenzothiazole scaffold, in particular,

is a privileged structure in medicinal chemistry.

While the specific biological targets and signaling pathways for 6,7-Dichlorobenzo[d]thiazol-
2-amine are not extensively documented in publicly available literature, its structural similarity

to other biologically active benzothiazoles suggests potential for its derivatives to be

investigated as inhibitors of various enzymes, such as kinases, or as modulators of other

cellular pathways implicated in disease. Researchers can use this compound as a starting

material for the synthesis of novel derivatives to explore their therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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